Cas no 61493-66-1 (Benzaldehyde, 3-(2-butenyloxy)-)

Benzaldehyde, 3-(2-butenyloxy)- structure
61493-66-1 structure
Product Name:Benzaldehyde, 3-(2-butenyloxy)-
CAS No:61493-66-1
MF:C11H12O2
MW:176.211783409119
CID:477393
PubChem ID:57240331
Update Time:2025-04-19

Benzaldehyde, 3-(2-butenyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 3-(2-butenyloxy)-
    • 3-but-2-enoxybenzaldehyde
    • DTXSID20720632
    • 3-[(But-2-en-1-yl)oxy]benzaldehyde
    • 61493-66-1
    • Inchi: 1S/C11H12O2/c1-2-3-7-13-11-6-4-5-10(8-11)9-12/h2-6,8-9H,7H2,1H3
    • InChI Key: QRDVXBUAVNLNSJ-UHFFFAOYSA-N
    • SMILES: O(CC=CC)C1C=CC=C(C=O)C=1

Computed Properties

  • Exact Mass: 176.08376
  • Monoisotopic Mass: 176.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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